BENGHE Foundational & Exploratory
Check Availability & Pricing

Technical Guide: 4-
(Dibutylamino)salicylaldehyde (CAS 57771-09-2)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-(Dibutylamino)salicylaldehyde

Cat. No.: B1289672

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known properties of 4-
(Dibutylamino)salicylaldehyde, CAS number 57771-09-2. The information is compiled from
publicly available data sheets and chemical databases.

Chemical and Physical Properties

4-(Dibutylamino)salicylaldehyde is an aromatic aldehyde with a dibutylamino functional
group.[1][2] Its chemical structure and key identifiers are summarized below.

Table 1: Chemical Identifiers
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Identifier Value
CAS Number 57771-09-2[1][2]
IUPAC Name 4-(dibutylamino)-2-hydroxybenzaldehyde[1]

Molecular Formula

C15H23NO2[1][2]

Molecular Weight

249.35 g/mol [1][2]

InChl Key

BWHGDPKOFVNGFQ-UHFFFAOYSA-N[1]

Canonical SMILES

CCCCN(CCCC)C1=CC(=C(C=C1)C=0)0[1]

Synonyms

4-(Dibutylamino)-2-hydroxybenzaldehyde[2][3]

Table 2: Physicochemical Properties

Property Value Source
) Light yellow to brown clear

Physical State o TCI

liquid
Purity >96.0% (GC) TCI
Flash Point 186 °C TCI
Specific Gravity (20/20) 1.03 TCI
Refractive Index 1.60 TCI
Storage Temperature Frozen (<0°C) TCI
Computed XLogP3-AA 4.2 PubChem
Computed Hydrogen Bond

PubChem

Donor Count
Computed Hydrogen Bond

3 PubChem
Acceptor Count
Computed Rotatable Bond

8 PubChem

Count
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Experimental Data

Detailed experimental protocols for the synthesis and purification of 4-
(Dibutylamino)salicylaldehyde are not readily available in peer-reviewed literature. However,
a general synthetic approach for substituted salicylaldehydes can be inferred from standard
organic chemistry methodologies. One common method is the formylation of a corresponding

substituted phenol.

General Synthetic Workflow (lllustrative)

The diagram below illustrates a generalized workflow for the synthesis of a substituted
salicylaldehyde. This is a representative diagram and not a specific, validated protocol for 4-
(Dibutylamino)salicylaldehyde.
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General Synthesis of a Substituted Salicylaldehyde

Reaction
. Formylating Agent Solvent + Catalyst
Substituted Phenol (e.g., Paraformaldehyde) (e.g., MgCl2, Et3N)

i

Reaction Mixture

1. Heat

Work-up

Acidic Quench
(e.g., 10% H2S04)

i

Extraction with
Organic Solvent

i

Washing and Drying

Purifi¢ation

Crude Product

'

Purification Method
(e.g., Column Chromatography,
Distillation)

'

Pure Substituted
Salicylaldehyde

1
:Characterization

NMR, IR, Mass Spec

Click to download full resolution via product page

A generalized synthetic workflow for substituted salicylaldehydes.
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Spectroscopic Data

While specific spectra are not publicly available, chemical suppliers indicate that the Nuclear
Magnetic Resonance (NMR) spectrum of their product conforms to the expected structure of 4-
(Dibutylamino)salicylaldehyde.[3][4] Researchers should perform their own analytical
characterization upon receipt of the compound.

Biological Activity and Applications

There is limited information in the scientific literature regarding the specific biological activities
or applications of 4-(Dibutylamino)salicylaldehyde. One supplier vaguely lists "healing drugs"
as a potential application, but this is not substantiated by further evidence.[5]

Due to the presence of the salicylaldehyde moiety, it is plausible that this compound could be
explored as a building block for the synthesis of Schiff bases, which are known to form stable
complexes with various metals and have applications in catalysis and materials science.
However, specific studies involving 4-(Dibutylamino)salicylaldehyde in these areas have not
been identified.

No information regarding the interaction of this compound with specific signaling pathways has
been found in the public domain.

Safety and Handling

4-(Dibutylamino)salicylaldehyde is classified as causing skin and serious eye irritation.[1]

Table 3: GHS Hazard Information

Code Description
H315 Causes skin irritation[1]
H319 Causes serious eye irritation[1]

Precautionary Statements:

e P264: Wash skin thoroughly after handling.[3]
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o P280: Wear protective gloves/eye protection/face protection.[3]

e P302 + P352: IF ON SKIN: Wash with plenty of water.[3]

o P337 + P313: If eye irritation persists: Get medical advice/attention.[3]

Storage and Handling Recommendations:

Store in a cool, dry, and well-ventilated area.

Keep container tightly closed.

Store under an inert atmosphere.[3][4]

The compound is noted to be light, air, and heat sensitive.[3][4]

It is recommended to be stored at frozen temperatures (<0°C).[3][4]

The following diagram outlines a logical workflow for the safe handling and use of 4-
(Dibutylamino)salicylaldehyde in a research setting.
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Safe Handling Workflow for 4-(Dibutylamino)salicylaldehyde
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A recommended workflow for the safe handling of this chemical.
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Conclusion

4-(Dibutylamino)salicylaldehyde is a commercially available substituted aromatic aldehyde.
While its physicochemical properties are well-documented by chemical suppliers, there is a
notable lack of in-depth, publicly available research on its specific synthesis protocols,
biological activities, and applications in drug development or signaling pathway research.
Researchers interested in this compound for novel applications will likely need to undertake
foundational studies to establish its synthesis, purification, and biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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